Cas no 99951-68-5 (7-Chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine)

• Product Name: 7-Chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• CAS No: 99951-68-5
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• CID: 3031758
• Update Time: 2023-08-09

7-Chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-氯-5-甲基-[1,2,4]三唑[1,5-A]嘧啶-2-胺
• 7-Chloro-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 2-amino-7-chloro-5-methyl-s-triazolo[1,5-a]pyrimidine
• 2-amino-7-chloro-5-methyl -s-triazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H6ClN5/c1-3-2-4(7)12-6(9-3)10-5(8)11-12/h2H,1H3,(H2,8,11)
• InChI Key： VXTLAKOQZISCKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=NC(N)=NN21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1